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A Technical Retrospective on the First Organotellurium Compound

In 1840, the distinguished German chemist Friedrich Wo6hler, already renowned for his
synthesis of urea, ventured into the then-nascent field of organometallic chemistry. His work led
to the first-ever synthesis of an organotellurium compound: diethyl telluride. This seminal
discovery, published in Annalen der Chemie und Pharmacie, laid the foundational stone for the
rich and diverse field of organotellurium chemistry, which continues to be an area of active
research for applications in organic synthesis, materials science, and medicine. This technical
guide provides a detailed account of Wohler's pioneering work, including his experimental
protocol, the properties of the novel compound he described, and the historical context of this
significant scientific achievement.

Wohler's Experimental Approach: A Synthesis from
Inorganic Precursors

Wohler's synthesis of diethyl telluride was a testament to the experimental ingenuity of 19th-
century chemists. He devised a method to form a carbon-tellurium bond by reacting a telluride
salt with an ethylating agent. The key starting materials for his synthesis were potassium
telluride and barium ethyl sulfate, which he referred to as "schwefelsaurem Athyloxydbaryt".

Preparation of Starting Materials

In the absence of modern commercial suppliers, chemists of Wohler's era often had to prepare
their own reagents from readily available substances.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1213419?utm_src=pdf-interest
https://www.benchchem.com/product/b1213419?utm_src=pdf-body
https://www.benchchem.com/product/b1213419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Potassium Telluride (K2=Te): This reactant was likely prepared by heating elemental tellurium
with potassium carbonate and charcoal, a common method at the time for producing alkali
metal chalcogenides. The reaction involves the reduction of tellurium and the formation of
the telluride anion (Te2").

e Barium Ethyl Sulfate (Ba(C2HsS0a4)2): This compound, the "schwefelsaurem Athyloxydbaryt"
mentioned in his paper, was a known ethylating agent. It was typically synthesized by the
reaction of ethanol with sulfuric acid, followed by neutralization with barium carbonate.

The Synthesis of Diethyl Telluride

The core of Wohler's discovery lay in the reaction between potassium telluride and barium ethyl
sulfate. While his original paper provides a concise description, the inferred experimental
protocol is as follows:

Experimental Protocol: Woéhler's Synthesis of Diethyl Telluride

e Reaction Mixture Preparation: A mixture of potassium telluride (K2Te) and a concentrated
agueous solution of barium ethyl sulfate (Ba(C2HsS0Oa4)2) was prepared in a distillation
apparatus.

o Distillation: The mixture was heated to distillation. W6hler noted the co-distillation of a
reddish-yellow, heavy oil along with the water.

« Purification: The collected distillate separated into two layers. The lower layer, the crude
diethyl telluride, was separated from the upper aqueous layer. It was then dried, likely using
a desiccant such as calcium chloride, and purified by redistillation.

The underlying chemical reaction can be represented by the following equation:
K2Te + Ba(C2H5S04)2 — (CzHs)2Te + K2SO4 + BaSOa

In this double displacement reaction, the ethyl groups from the barium ethyl sulfate are
transferred to the tellurium atom of the potassium telluride, forming diethyl telluride and the
inorganic byproducts potassium sulfate and barium sulfate.
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Physicochemical Properties of Diethyl Telluride as
Observed by Wohler

Wohler meticulously documented the physical and chemical properties of the newly
synthesized compound, providing the first characterization of an organotellurium substance.
His observations are summarized in the table below.

Property Wodhler's Observation (1840)

Appearance A heavy, reddish-yellow oil.

od An extremely unpleasant and persistent odor,
or
similar to cacodyl.

Solubility in Water Insoluble in water.

o Fumes in the air and possesses a high tendency
Behavior in Air o
to ignite spontaneously.

) Burns with a white, dense smoke of tellurium
Combustion Products o
dioxide.

) ) o ) Reacts with nitric acid to form a white,
Reaction with Nitric Acid )
crystalline substance.

These qualitative observations were crucial in establishing diethyl telluride as a distinct and
highly reactive chemical entity. The strong, unpleasant odor he described is now recognized as
a characteristic feature of many volatile organotellurium compounds.

Logical Workflow of Wohler's Synthesis

The logical progression of Wohler's synthesis, from the preparation of his starting materials to
the isolation of the final product, can be visualized as a clear experimental workflow.
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Caption: Wohler's synthesis of diethyl telluride from inorganic precursors.

Historical Significance and Modern Perspective

Wohler's synthesis of diethyl telluride was a landmark achievement that opened the door to
the vast field of organotellurium chemistry. Although the yields of his original procedure were
not quantified, the successful isolation and characterization of this novel compound
demonstrated the feasibility of forming stable carbon-tellurium bonds.

Modern methods for the synthesis of diethyl telluride often employ more efficient and
selective reagents, such as the reaction of sodium telluride with ethyl halides. However, the
fundamental principle of nucleophilic substitution at a telluride anion, as pioneered by Wohler,
remains a cornerstone of organotellurium synthesis.
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The discovery of diethyl telluride not only expanded the known boundaries of chemistry but
also provided a tangible example of the power of synthesis in creating new forms of matter. It
stands as a testament to Friedrich Wohler's exceptional skill as an experimentalist and his
profound impact on the development of chemistry.

 To cite this document: BenchChem. [The Genesis of Organotellurium Chemistry: Wohler's
Synthesis of Diethyl Telluride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213419#synthesis-and-discovery-of-diethyl-
telluride-by-w-hler]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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